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Compound of Interest

Compound Name: Tripentadecanoin-d5

Cat. No.: B15557102 Get Quote

Essential Safety and Handling of
Tripentadecanoin-d5
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Tripentadecanoin-d5 in a laboratory setting. Adherence to these procedures is critical for

ensuring personnel safety and maintaining the integrity of your research. Tripentadecanoin-d5
is a stable isotope-labeled compound and is not radioactive.[1][2] Its chemical properties are

nearly identical to its non-labeled analog, Tripentadecanoin. While Tripentadecanoin is not

classified as a hazardous substance, proper laboratory hygiene and safety practices should

always be observed.[3]

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment is required to minimize exposure and

prevent contamination.
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PPE Category Item Specification

Eye Protection Safety Glasses With side shields

Hand Protection Disposable Gloves Nitrile or latex

Body Protection Laboratory Coat
Standard cotton or synthetic

blend

Note: Always inspect PPE for integrity before use. Contaminated or damaged PPE should be

disposed of and replaced immediately.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of Tripentadecanoin-d5 from receipt to use in

experimentation.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area as specified on the product information sheet.

Keep the container tightly sealed to prevent contamination.

Preparation for Use:

Work in a designated clean area, such as a laboratory bench or a fume hood, to prevent

cross-contamination.

Don the required personal protective equipment: a lab coat, safety glasses with side

shields, and disposable gloves.

Allow the container to reach room temperature before opening to minimize condensation.

Weighing and Aliquoting:

Use a clean spatula or other appropriate tool for transferring the solid material.
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If weighing is required, perform this in a draft-shielded balance to ensure accuracy and

prevent dispersal of the powder.

For creating solutions, add the solvent to the pre-weighed Tripentadecanoin-d5.

Experimental Use:

Handle all solutions and samples containing Tripentadecanoin-d5 with care to avoid

spills and aerosol formation.

Clearly label all vials and containers with the compound name, concentration, and date.

After use, securely close all containers containing Tripentadecanoin-d5.

Post-Handling:

Clean any contaminated surfaces with an appropriate solvent (e.g., ethanol or

isopropanol) followed by a detergent solution.

Remove and dispose of gloves and any other contaminated disposable materials in the

appropriate waste container.

Wash hands thoroughly with soap and water after handling the compound.

Disposal Plan
Tripentadecanoin-d5 is not classified as a hazardous substance.[3] However, all chemical

waste should be disposed of responsibly in accordance with local, state, and federal

regulations.

Waste Segregation:

Solid Waste: Unused Tripentadecanoin-d5, contaminated spatulas, weigh boats, and

paper towels should be collected in a designated, labeled container for non-hazardous

solid chemical waste.

Liquid Waste: Solutions containing Tripentadecanoin-d5 should be collected in a labeled,

sealed container for non-hazardous liquid chemical waste. Do not pour down the drain
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unless permitted by your institution's environmental health and safety office.[4][5]

Sharps: Any contaminated needles or other sharps must be disposed of in a designated

sharps container.[4]

Container Labeling:

All waste containers must be clearly labeled with "Non-Hazardous Chemical Waste" and a

list of the contents, including "Tripentadecanoin-d5" and any solvents used.

Waste Pickup:

Follow your institution's procedures for the collection of chemical waste. This typically

involves contacting the environmental health and safety department for pickup and

disposal.

Quantitative Data
The following data for Tripentadecanoin is provided as a reference for Tripentadecanoin-d5,

as their physical and chemical properties are expected to be nearly identical.

Property Value

CAS Number 7370-46-9 (non-deuterated)

Molecular Formula C48H92O6 (non-deuterated)

Appearance Solid

Melting Point Not Determined

Boiling Point Not Determined

Solubility Not Determined in water

Data is for the non-deuterated form of the compound.[3]
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Safe Handling Workflow for Tripentadecanoin-d5
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Caption: Workflow for the safe handling of Tripentadecanoin-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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